Cas no 2171853-17-9 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid
• CAS No: 2171853-17-9
• MF: C₂₅H₂₂F₂N₂O₅
• MW: 468.449393749237
• CID: 6212414
• PubChem ID: 165760837
• Update Time: 2025-06-11

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)but-2-ynoyl]-4,4-difluoropiperidine-3-carboxylic acid
• 2171853-17-9
• EN300-1558867

• Inchi： 1S/C25H22F2N2O5/c26-25(27)11-13-29(14-21(25)23(31)32)22(30)10-5-12-28-24(33)34-15-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,20-21H,11-15H2,(H,28,33)(H,31,32)
• InChI Key： XZLMMQBBHSQHFQ-UHFFFAOYSA-N
• SMILES： FC1(CCN(C(C#CCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C(=O)O)F

Computed Properties

• Exact Mass: 468.14967813g/mol
• Monoisotopic Mass: 468.14967813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 844
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid

Introduction to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid (CAS No. 2171853-17-9)

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid, identified by its CAS number 2171853-17-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a fluorenylmethoxycarbonyl (FMOC) group, a propargyl moiety, and a piperidine core with fluorine substitutions. Such structural features make it a promising candidate for further exploration in drug discovery and development.

The FMOC group is particularly noteworthy as it is commonly employed in peptide synthesis and proteomics due to its stability and ease of removal under mild acidic conditions. In the context of this compound, the FMOC moiety may serve as a protecting group for an amine functionality, allowing for selective modifications during synthetic pathways. This characteristic is highly valuable in medicinal chemistry, where precise control over molecular structure is essential for optimizing biological activity.

The presence of a propargyl group (C≡CH) in the molecular structure introduces reactivity that can be exploited for further derivatization. Propargyl alkyne functionalities are versatile handles for constructing complex molecules through cross-coupling reactions such as Sonogashira coupling, which is widely used in organic synthesis to form carbon-carbon bonds. This reactivity makes 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid a valuable intermediate in the synthesis of more elaborate pharmacophores.

The fluorinated piperidine core is another critical feature of this compound. Piperidine derivatives are well-documented scaffolds in drug discovery, exhibiting diverse biological activities ranging from antiviral to anticancer properties. The introduction of fluorine atoms at the 4,4-position enhances the metabolic stability and binding affinity of the molecule, which are crucial factors in pharmaceutical design. Fluorine substitution can also modulate electronic properties and hydrophobicity, influencing how the compound interacts with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the potential biological activities of such complex molecules with greater accuracy. The structural motifs present in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid suggest that it may exhibit inhibitory effects on enzymes or receptors involved in inflammatory pathways, making it a candidate for therapeutic applications in conditions such as arthritis or autoimmune diseases. Additionally, the fluorinated piperidine moiety could interact with bacterial enzymes, potentially leading to applications in antimicrobial therapy.

In vitro studies have begun to explore the interactions of this compound with various biological targets. Initial screening assays indicate that derivatives of this scaffold may possess kinase inhibitory activity, which is relevant given the central role of kinases in numerous disease pathways. The combination of an FMOC group and a propargyl alkyne provides multiple points for chemical modification, allowing researchers to fine-tune the molecule's properties for specific applications.

The synthetic route to 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)but-2-ynoyl-4,4-difluoropiperidine-3-carboxylic acid involves multi-step organic transformations that highlight modern synthetic methodologies. Key steps include the protection-deprotection cycles involving the FMOC group, Sonogashira coupling reactions to introduce the propargyl functionality, and fluorination techniques to incorporate the 4,4-difluoro substituents on the piperidine ring. These synthetic strategies reflect current trends in pharmaceutical chemistry toward efficient and scalable production methods.

The potential applications of this compound extend beyond traditional small-molecule drug development. Its structural complexity makes it an attractive candidate for designing peptidomimetics—molecules that mimic peptide sequences but offer improved pharmacokinetic properties. The presence of both fluorine atoms and an alkyne group provides multiple handles for further functionalization via strategies such as click chemistry or biocatalysis.

As research progresses, collaborations between synthetic chemists and biochemists will be essential to fully elucidate the biological potential of 1-(4-{[(9H-fluoreninonanthat)-carbonylamino]acryloylamino}-3-fluorobenzyl)-3-(trifluoromethyl)-5-methylpyrazole, leveraging interdisciplinary approaches to translate chemical innovation into therapeutic breakthroughs. The growing interest in fluorinated heterocycles underscores their importance as privileged scaffolds in medicinal chemistry.

The development of novel synthetic methodologies continues to drive innovation in this field. Techniques such as transition-metal-catalyzed reactions and flow chemistry are being increasingly adopted to streamline synthetic processes and improve yields. These advancements will be instrumental in producing complex molecules like 1-(trifluoromethyl)-5-methylpyrazole more efficiently, reducing costs and accelerating drug discovery pipelines.

In conclusion,1-(trifluoromethyl)-5-methylpyrazole represents a fascinating example of how structural complexity can be leveraged to develop molecules with potential therapeutic value. Its unique combination of functional groups— including an FMOC protecting group,propargyl,fluoro-piperidine core—makes it a versatile building block for further exploration in drug design. As research continues to uncover new biological targets and synthetic strategies,this compound is poised to play a significant role in future pharmaceutical developments.